5-Bromo-thiophene 2-carboximidic acid ethyl ester

• Molecular Formula: C7H8BrNOS
• Molecular Weight: 234.12 g/mol
• IUPAC Name: ethyl 5-bromothiophene-2-carboximidate
• InChI: InChI=1S/C7H8BrNOS/c1-2-10-7(9)5-3-4-6(8)11-5/h3-4,9H,2H2,1H3
• InChI Key: IOFAMJZSEXMVTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)C1=CC=C(S1)Br

Description

5-Bromo-thiophene 2-carboximidic acid ethyl ester is a useful research compound. Its molecular formula is C7H8BrNOS and its molecular weight is 234.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-bromo-thiophene 2-carboxylic acid amide (2BW) (7 g, 34.1 mmols) was dissolved in dichloroethane (170 ml). Triethyloxonium hexafluorophosphate (10.16 g, 40.97 mmols) was added and the resulting mixture was refluxed for 1 hr at 90° C. The reaction mixture was concentrated under reduced pressure, and was taken directly to next step.